Cas no 90465-61-5 ( )
structure
Product Name:
CAS No:90465-61-5
MF:C14H14N2O2
MW:242.273163318634
CID:994810
PubChem ID:292570
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-methylphenyl)methyl]-3-nitroaniline
- N-(3-NITROPHENYL)-4-METHYLBENZYLAMINE
- NSC158400
- n-(4-methylbenzyl)-3-nitroaniline
- 90465-61-5
- AKOS008968202
- NSC-158400
- DTXSID90303456
- DB-361140
-
-
- Inchi: 1S/C14H14N2O2/c1-11-5-7-12(8-6-11)10-15-13-3-2-4-14(9-13)16(17)18/h2-9,15H,10H2,1H3
- InChI Key: ANVKUDDLGAYXIW-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC(=C1)NCC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 242.105527694g/mol
- Monoisotopic Mass: 242.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 57.8Ų
Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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